Cas no 1205750-84-0 (2-(Azetidin-3-yl)acetonitrile)

• Product Name: 2-(Azetidin-3-yl)acetonitrile
• CAS No: 1205750-84-0
• MF: C₅H₈N₂
• MW: 96.1304206848145
• MDL: MFCD14582352
• CID: 3163616
• PubChem ID: 67451737
• Update Time: 2025-04-21

2-(Azetidin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Azetidin-3-yl)acetonitrile
• EN300-269377
• 1205750-84-0
• P11732
• SB11120

• MDL： MFCD14582352
• Inchi： 1S/C5H8N2/c6-2-1-5-3-7-4-5/h5,7H,1,3-4H2
• InChI Key： DAKLTKIALMRNMH-UHFFFAOYSA-N
• SMILES： N1CC(CC#N)C1

Computed Properties

• Exact Mass: 96.068748264g/mol
• Monoisotopic Mass: 96.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 95.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.8Ų